3-Amino-2-methoxy-2-methylpropan-1-ol
Overview
Description
“3-Amino-2-methoxy-2-methylpropan-1-ol” is a chemical compound with the CAS Number: 2230802-49-8 . It has a molecular weight of 133.19 . The IUPAC name for this compound is 3-amino-2-(methoxymethyl)-2-methylpropan-1-ol . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “3-Amino-2-methoxy-2-methylpropan-1-ol” is 1S/C6H15NO2/c1-6(3-7,4-8)5-9-2/h8H,3-5,7H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
As mentioned in the description, “3-Amino-2-methoxy-2-methylpropan-1-ol” is a liquid at room temperature . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Amino-2-methoxy-2-methylpropan-1-ol, focusing on six unique applications:
Pharmaceutical Intermediates
3-Amino-2-methoxy-2-methylpropan-1-ol is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to participate in the formation of complex molecules, which are essential in the development of drugs targeting a range of diseases, including cancer and infectious diseases .
Chemical Synthesis
In chemical synthesis, 3-Amino-2-methoxy-2-methylpropan-1-ol serves as a building block for the creation of more complex organic compounds. Its functional groups make it a versatile reagent in the synthesis of heterocyclic compounds, which are crucial in the development of new materials and pharmaceuticals .
Biochemical Research
This compound is also used in biochemical research to study enzyme interactions and metabolic pathways. Its structure allows it to act as a substrate or inhibitor in various biochemical assays, helping researchers understand the mechanisms of enzyme action and regulation .
Material Science
In material science, 3-Amino-2-methoxy-2-methylpropan-1-ol is utilized in the synthesis of polymers and resins. Its incorporation into polymer chains can enhance the properties of the resulting materials, such as their thermal stability, mechanical strength, and resistance to degradation .
Analytical Chemistry
Analytical chemists use this compound as a standard or reference material in various analytical techniques, including chromatography and spectroscopy. Its well-defined chemical properties make it an ideal candidate for calibration and validation of analytical methods .
Agricultural Chemistry
In agricultural chemistry, 3-Amino-2-methoxy-2-methylpropan-1-ol is explored for its potential use in the synthesis of agrochemicals, such as herbicides and pesticides. Its ability to interact with biological systems makes it a valuable component in the development of new agricultural products that can improve crop yield and pest resistance .
Safety and Hazards
The safety information for “3-Amino-2-methoxy-2-methylpropan-1-ol” includes several hazard statements: H302, H315, H318, H335 . These indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray and to wash thoroughly after handling .
properties
IUPAC Name |
3-amino-2-methoxy-2-methylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO2/c1-5(3-6,4-7)8-2/h7H,3-4,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKXDRLABEDWKII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(CO)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
119.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2-methoxy-2-methylpropan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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